Cas no 89469-94-3 (3-Bromo-2-ketoglutarate)

3-Bromo-2-ketoglutarate structure
3-Bromo-2-ketoglutarate structure
Product Name:3-Bromo-2-ketoglutarate
CAS No:89469-94-3
MF:C5H5BrO5
MW:224.994201421738
CID:724043
PubChem ID:195934
Update Time:2025-04-19

3-Bromo-2-ketoglutarate Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-ketoglutarate
    • SCHEMBL2888895
    • 76444-16-1
    • Pentanedioic acid, 3-bromo-2-oxo-, (+-)-
    • DTXSID30997833
    • bromoketoglutaric acid
    • 89469-94-3
    • QFGLEMGINFKMPT-UHFFFAOYSA-N
    • 3-bromo-2-oxoglutaric acid
    • Bromoketoglutarate
    • 3-bromo-2-oxopentanedioic acid
    • Inchi: 1S/C5H5BrO5/c6-2(1-3(7)8)4(9)5(10)11/h2H,1H2,(H,7,8)(H,10,11)
    • InChI Key: QFGLEMGINFKMPT-UHFFFAOYSA-N
    • SMILES: BrC(C(C(=O)O)=O)CC(=O)O

Computed Properties

  • Exact Mass: 223.93204g/mol
  • Monoisotopic Mass: 223.93204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 91.7Ų
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